Cas no 123843-56-1 (4-Butoxy-2,6-difluorobenzoic acid)

• Product Name: 4-Butoxy-2,6-difluorobenzoic acid
• CAS No: 123843-56-1
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• MDL: MFCD22201018
• CID: 3161319
• PubChem ID: 19010178
• Update Time: 2025-04-21

4-Butoxy-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-2,6-difluorobenzoic acid
• 4-n-Butoxy-2,6-difluorobenzoic acid
• 4-Butoxy-2,6-difluorobenzoicacid
• Benzoic acid, 4-butoxy-2,6-difluoro-
• CS-0318677
• CSCQGLAJIXARHJ-UHFFFAOYSA-N
• 123843-56-1
• 4-Butoxy-2,6-difluoro-benzoic acid
• YEA84356
• AKOS026670955
• JS-5018
• SCHEMBL5104447
• MFCD22201018

• MDL： MFCD22201018
• Inchi： 1S/C11H12F2O3/c1-2-3-4-16-7-5-8(12)10(11(14)15)9(13)6-7/h5-6H,2-4H2,1H3,(H,14,15)
• InChI Key： CSCQGLAJIXARHJ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)OCCCC)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų